2-(3,5-Dimethylpiperidin-1-yl)ethanamine

• IUPAC Name: 2-(3,5-dimethylpiperidin-1-yl)ethanamine
• InChI: InChI=1S/C9H20N2/c1-8-5-9(2)7-11(6-8)4-3-10/h8-9H,3-7,10H2,1-2H3
• InChI Key: GQSWLZPKSPRYJI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCN)C
• Molecular Formula: C9H20N2
• DSSTOX Substance ID: DTXSID60424405
• Molecular Weight: 156.27 g/mol
• CAS No.: 876716-58-4

Description

2-(3,5-Dimethylpiperidin-1-yl)ethanamine is a chemical compound with the molecular formula C9H20N2. It has a molecular weight of 156.27 g/mol. The compound is stored at room temperature and is available in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H20N2/c1-8-5-9(2)7-11(6-8)4-3-10/h8-9H,3-7,10H2,1-2H3. The compound has a complexity of 104 and does not contain any isotopes.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 156.27 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The compound has a rotatable bond count of 2.

Scientific Research Applications

Corrosion Inhibition

• Study: "Targeted synthesis of cadmium(II) Schiff base complexes towards corrosion inhibition on mild steel" (Das et al., 2017).
  • Key Insight: This research demonstrates the use of compounds including 2-(piperidin-1-yl)-N-(1-(pyridin-2-yl)ethylidene)ethanamine (L3) in creating cadmium Schiff base complexes, which showed notable corrosion inhibition properties on mild steel in acidic environments.

DNA Binding and Anticancer Activities

• Study: "Synthesis, Characterization, and Biological Activities of Pendant Arm‐Pyridyltetrazole Copper(II) Complexes: DNA Binding/Cleavage Activity and Cytotoxic Studies" (Mustafa et al., 2015).
  • Key Insight: Compounds including N,N-dimethyl-2-[5-(pyridin-2-yl)-1H-tetrazol-1-yl]ethanamine (L1) were synthesized and studied for their DNA binding properties and cytotoxic effects on cancer cells, indicating potential applications in cancer research.

Catalytic Activity in Polymer Synthesis

• Study: "Zinc complexes bearing N,N′-bidentate entiopure ligands: Synthesis, structure and catalytic activity toward ring opening polymerisation of rac-lactide" (Nayab et al., 2012).
  • Key Insight: This study explored the use of zinc complexes with ligands such as 1-phenyl-N-[(S)-1-(pyridin-2-yl)ethyl]ethanamine in catalyzing the polymerization of rac-lactide, indicating their utility in materials science and polymer chemistry.

Enzyme Interaction for Pharmaceutical Synthesis

• Study: "Use of Immobilized Amine Transaminase from Vibrio fluvialis under Flow Conditions for the Synthesis of (S)‐1‐(5‐Fluoropyrimidin‐2‐yl)‐ethanamine" (Semproli et al., 2020).
  • Key Insight: This research highlighted the immobilization of the amine transaminase enzyme for synthesizing key pharmaceutical intermediates, showcasing an application in drug synthesis and biocatalysis.